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Compound of Interest

Compound Name: (S)-Volinanserin

Cat. No.: B2529940

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the handling of (S)-Volinanserin, a potent and
selective 5-HT2A receptor antagonist.

Personal Protective Equipment (PPE)

When handling (S)-Volinanserin, appropriate personal protective equipment must be worn to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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Equipment

Specification

Purpose

Hand Protection

Powder-free nitrile or neoprene

gloves

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Face Protection

Face shield

To be used in addition to
goggles when there is a splash

hazard.

Body Protection

Disposable gown or a clean

lab coat

To protect clothing and skin

from contamination.

Respiratory Protection

Fit-tested N95 or N100
NIOSH-approved mask

To protect against airborne

particles.[1]

Full face-piece chemical
cartridge-type respirator or a
powered air-purifying respirator
(PAPR)

Required in the presence of
vapors, gases, particles (e.g.,
dust), or if there is a danger of

liquid splashes.[1]

Hazard Identification and Precautionary Statements

(S)-Volinanserin should be handled as a hazardous substance. The primary hazards and

necessary precautions are outlined below.
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Hazard Class

Hazard Statement

Precautionary Statement

Acute toxicity, oral

H302: Harmful if swallowed

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Skin corrosion/irritation

H315: Causes skin irritation

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Specific target organ toxicity,
single exposure; Respiratory

tract irritation

H335: May cause respiratory
irritation

P261: Avoid breathing
dust/fumes/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.
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P312: Call a POISON
CENTER or doctor/physician if

you feel unwell.

) P273: Avoid release to the
Hazardous to the aquatic ) o )
) H400: Very toxic to aquatic life environment. P391: Collect
environment, acute hazard )
spillage.

Operational Plan: From Receipt to Administration

A systematic approach to handling (S)-Volinanserin is crucial for safety and experimental
integrity.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

e The substance should be stored at -20°C in a tightly sealed container.[2]
» Store in a locked, well-ventilated, and designated area.[3]

2. Preparation of Stock Solutions:

 All handling of the solid compound and preparation of solutions should be performed in a
chemical fume hood or a well-ventilated enclosure.

» (S)-Volinanserin is a crystalline solid.[2]

e Itis soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF) at
approximately 20, 15, and 25 mg/mL, respectively.[2]

o For aqueous buffers, it is sparingly soluble. To maximize solubility, first dissolve in DMF and
then dilute with the aqueous buffer of choice. A 1:1 solution of DMF:PBS (pH 7.2) yields a
solubility of approximately 0.5 mg/mL.[2]

e Agueous solutions are not recommended for storage for more than one day.[2]

3. Experimental Use:
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» When handling, always wear the appropriate PPE as detailed in the table above.
e Avoid the formation of dust and aerosols.[3]

e Wash hands thoroughly after handling.[2]

Disposal Plan

Proper disposal of (S)-Volinanserin and its containers is critical to prevent environmental
contamination and ensure compliance with regulations.

1. Waste Categorization:
e Due to its toxicity to aquatic life, (S)-Volinanserin is considered hazardous waste.[4]

o All unused material, contaminated lab supplies (e.qg., pipette tips, tubes), and empty
containers should be treated as hazardous waste.

2. Disposal Procedure:
e Do not dispose of (S)-Volinanserin down the drain or in regular trash.[5]
o Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

e For disposal, contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup and disposal by an approved environmental management vendor.[6]

e The primary method of disposal for pharmaceutical waste is high-temperature incineration.[5]

e For unused medicines at home, drug take-back programs are the best option. If not
available, mix the medicine with an undesirable substance like coffee grounds or cat litter,
place it in a sealed container, and then in the household trash.[7]

Visual Workflow for Handling (S)-Volinanserin

The following diagram illustrates the standard operational workflow for handling (S)-
Volinanserin, from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of (S)-Volinanserin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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